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Compound of Interest

Compound Name: Barium periodate

Cat. No.: B1603633

An In-depth Technical Guide to the Chemical Properties of Barium Periodate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium periodate, an inorganic salt with the chemical formula Ba(IOa)2, is a potent oxidizing
agent with applications in chemical synthesis and analysis.[1][2] This technical guide provides a
comprehensive overview of the core chemical properties of barium periodate, including its
physical characteristics, solubility, thermal stability, and reactivity. Detailed methodologies for its
general synthesis and analytical determination are presented, alongside safety and handling
protocols. This document is intended to serve as a valuable resource for researchers,
scientists, and professionals in drug development who may utilize barium periodate in their
work.

Physicochemical Properties

Barium periodate is a white, granular solid.[3] While a specific melting point has not been
determined due to its tendency to decompose at elevated temperatures, thermal analysis
provides insight into its stability.[4]

Quantitative Data Summary

The key quantitative properties of barium periodate are summarized in the table below for
easy reference and comparison.
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Property Value Reference(s)
Chemical Formula Ba(104)2 [1]

Molecular Weight 519.13 g/mol [1]

CAS Number 13718-58-6 [2]

Solubility Product (Ksp) 4.01 x 10~° (anhydrous) [5]

1.67 x 10~° (monohydrate) [5]

. Endothermic signals at 370 °C,
Decomposition Onset [4]
500 °C, and 550 °C

Synthesis and Analysis
Experimental Protocol: Synthesis of Barium Periodate

A general method for the synthesis of barium periodate involves the reaction of a soluble
barium salt, such as barium hydroxide, with periodic acid.[3]

Materials:

Barium hydroxide octahydrate (Ba(OH)2z-8H20)
e Periodic acid (HslOe)

« Distilled water

o Magnetic stirrer and stir bar

» Beakers

« Filtration apparatus (e.g., Buchner funnel and flask)

Drying oven

Procedure:
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Prepare a saturated aqueous solution of barium hydroxide octahydrate by dissolving the
solid in distilled water with gentle heating and stirring.

In a separate beaker, prepare an aqueous solution of periodic acid.

Slowly add the periodic acid solution to the barium hydroxide solution with continuous
stirring. A white precipitate of barium periodate will form immediately due to its low solubility.

Continue stirring for a sufficient period to ensure complete precipitation.

Collect the precipitate by vacuum filtration using a Blichner funnel.

Wash the precipitate with copious amounts of distilled water to remove any unreacted
starting materials and soluble byproducts.

Dry the purified barium periodate in a drying oven at a temperature below its decomposition
point (e.g., 100-120 °C) until a constant weight is achieved.

Stoichiometric Reaction: Ba(OH)2 + 2HsIOe — Ba(lOa4)21 + 6H20

Experimental Protocol: Gravimetric Analysis of Barium

The low solubility of barium periodate can be utilized for the gravimetric determination of

barium in a sample.[6]

Materials:

A soluble barium salt sample

Periodic acid (HslOs) solution of known concentration

Distilled water

Analytical balance

Beakers

Filtration apparatus (e.g., sintered glass crucible)
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e Drying oven
o Desiccator
Procedure:

o Accurately weigh a sample of the soluble barium salt and dissolve it in a known volume of
distilled water.

» Heat the solution gently and add a slight excess of a standardized periodic acid solution with
constant stirring to precipitate the barium as barium periodate.

» Digest the precipitate by keeping the solution hot for a period to encourage the formation of
larger, more easily filterable crystals.

 Allow the solution to cool to room temperature.
« Filter the precipitate through a pre-weighed sintered glass crucible of fine porosity.

e Wash the precipitate with small portions of cold distilled water to remove any co-precipitated
impurities.

» Dry the crucible and precipitate in a drying oven at 100-120 °C to a constant weight.
e Cool the crucible in a desiccator before each weighing.

o From the mass of the barium periodate precipitate, the mass and percentage of barium in
the original sample can be calculated.

Reactivity and Stability
Thermal Decomposition

Barium periodate is thermally unstable at high temperatures. Differential scanning calorimetry
(DSC) analysis shows endothermic signals at approximately 370 °C, 500 °C, and 550 °C,
indicating a multi-step decomposition process.[4] The ultimate decomposition product upon
heating to around 700 °C is barium orthoperiodate (Basl20O12), which has an orthorhombic
crystal structure with the space group Pnma.[4][7]
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The overall decomposition reaction can be represented as: 5 Ba(IOa4)2 (s) — Bas(10s)2 (S) + 4 |2
(@) +902(9)

Ba(l04)2 =870°C .1 |ntermediate at 370 °C |——=00"C »| Intermediate at 500 °C |20~ » =B Plos -—>(: 12+ 02 :)

Click to download full resolution via product page

Caption: Thermal decomposition pathway of barium periodate.

Oxidizing Properties

As a periodate salt, barium periodate is a strong oxidizing agent.[1] It is capable of cleaving
vicinal diols to form aldehydes and ketones, a reaction known as the Malaprade oxidation.[8][9]
This reactivity is a general characteristic of periodates and is utilized in organic synthesis,
particularly in carbohydrate chemistry.[10]
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Caption: Generalized workflow for the synthesis of barium periodate.

Applications in Research and Drug Development

The utility of barium periodate in research and drug development primarily stems from its
properties as an oxidizing agent and its low solubility.
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» Organic Synthesis: The cleavage of vicinal diols by periodates is a valuable tool in the
synthesis of complex organic molecules, including active pharmaceutical ingredients (APIs).
[6] While sodium periodate is more commonly used due to its better solubility in organic co-
solvents, barium periodate can be employed in agueous systems.

» Analytical Chemistry: As detailed in the experimental protocol, the quantitative precipitation
of barium periodate allows for the precise gravimetric determination of barium.[6]

» Biochemistry: Periodate oxidation is a key technique for the structural elucidation and
modification of carbohydrates and glycoproteins.[10] The cleavage of vicinal diols in sugar
rings can be used to introduce reactive aldehyde groups for labeling or conjugation.

Safety, Handling, and Storage

Barium periodate is a hazardous substance and must be handled with appropriate safety
precautions.

e Hazards: It is a strong oxidizer and may intensify fires.[1] It is harmful if swallowed or inhaled
and causes skin and eye irritation.[1]

o Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[11] Wear
appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat.[11] Avoid creating dust.[12]

o Storage: Store in a cool, dry, well-ventilated area away from combustible materials and
reducing agents.[11][13] Keep the container tightly closed.[11]

¢ Incompatibilities: Barium periodate is incompatible with strong reducing agents,
combustible materials, and organic compounds.[11]

Conclusion

Barium periodate is a valuable inorganic reagent with distinct chemical properties that make it
useful in specific applications within chemical synthesis and analysis. Its strong oxidizing
nature, coupled with its low solubility, provides a unique set of characteristics for researchers
and professionals in drug development. A thorough understanding of its properties, synthesis,
and safe handling procedures is essential for its effective and safe utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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